Cas no 1620482-41-8 (5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine)

• Product Name: 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine
• CAS No: 1620482-41-8
• MF: C₁₀H₈BrFN₄O
• MW: 299.099123954773
• CID: 4609404
• Update Time: 2025-06-07

5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5-(2-Bromo-4-fluorophenoxy)pyrimidine-2,4-diamine
• 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine

• Inchi： 1S/C10H8BrFN4O/c11-6-3-5(12)1-2-7(6)17-8-4-15-10(14)16-9(8)13/h1-4H,(H4,13,14,15,16)
• InChI Key： ITZRFJOYIBVJFT-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(OC2=CC=C(F)C=C2Br)C(N)=N1

Computed Properties

• Exact Mass: 297.987
• Monoisotopic Mass: 297.987
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine

Introduction to 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine (CAS No. 1620482-41-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 1620482-41-8, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its versatile structural framework and potential biological activities. This compound belongs to the pyrimidine class, a scaffold widely recognized for its role in the development of pharmaceutical agents, particularly those targeting nucleic acid metabolism and signal transduction pathways.

The structural motif of 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine consists of a pyrimidine core substituted with a 2-bromo-4-fluorophenoxy group at the 5-position and two amino groups at the 2- and 4-positions. The presence of both bromo and fluoro substituents enhances the compound's reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry. The bromo group facilitates further functionalization via cross-coupling reactions, while the fluoro atom can modulate metabolic stability and receptor binding properties. These features have positioned this compound as a key building block in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that modulate kinase activity, a critical target in oncology and inflammatory diseases. Pyrimidine derivatives, including 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine, have been extensively explored for their ability to interfere with ATP binding sites on kinases. Preliminary studies suggest that this compound exhibits inhibitory effects against several kinases, particularly those involved in cancer progression. The amino groups at the 2- and 4-positions provide opportunities for further derivatization to optimize potency and selectivity.

One of the most compelling aspects of 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine is its potential application in drug discovery programs targeting resistant mutations. The combination of bromo and fluoro substituents allows for fine-tuning of pharmacokinetic properties, which is crucial for overcoming drug resistance mechanisms. For instance, fluorinated pyrimidines have been shown to improve oral bioavailability and metabolic stability, while brominated analogs can enhance binding affinity through halogen bonding interactions. This dual functionality makes 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine an attractive candidate for further development.

Advances in computational chemistry have enabled the rapid screening of large libraries of pyrimidine derivatives, including 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine, for their biological activity. Machine learning models trained on experimental data have identified promising scaffolds for kinase inhibition, streamlining the drug discovery process. These computational approaches have highlighted the compound's potential as a lead molecule for further optimization. Additionally, high-throughput screening (HTS) campaigns have been employed to assess the activity of this compound against panels of kinases, providing valuable insights into its therapeutic relevance.

The synthesis of 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine involves multi-step organic transformations that highlight its synthetic accessibility. The pyrimidine core can be constructed via condensation reactions between urea derivatives and β-ketoesters or malonates. Subsequent bromination and fluorination steps introduce the key substituents that define its biological profile. Recent innovations in green chemistry have also been applied to these synthetic routes, improving yields and reducing waste. Such advancements underscore the compound's suitability for large-scale production if it proves to be a viable therapeutic candidate.

In conclusion, 5-(2-bromo-4-fluorophenoxy)pyrimidine-2,4-diamine (CAS No. 1620482-41-8) represents a promising scaffold for medicinal chemistry applications. Its unique structural features—comprising a pyrimidine core with bromo and fluoro substituents—make it an ideal candidate for developing kinase inhibitors with improved potency and selectivity. Ongoing research efforts are focused on optimizing its chemical properties through derivatization strategies aimed at enhancing biological activity while minimizing side effects. As computational tools continue to advance drug discovery methodologies, compounds like this one are poised to play a pivotal role in next-generation therapeutics.